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Introduction: 4'-Hydroxytamoxifen (4-OHT) is the active metabolite of tamoxifen, a selective
estrogen receptor modulator (SERM). In biomedical research, 4-OHT is frequently utilized to
induce temporal and tissue-specific gene recombination in mouse models expressing Cre
recombinase fused to a modified estrogen receptor ligand-binding domain (Cre-ERT2).[1]
Unlike tamoxifen, 4-OHT does not require metabolic activation by liver enzymes, allowing for
more precise and rapid control over gene expression.[1][2] These application notes provide a
comprehensive protocol for the preparation and intraperitoneal (IP) administration of 4-OHT in
mice.

Data Presentation: 4'-Hydroxytamoxifen
Administration Parameters

The following tables summarize common dosage and administration parameters for the
intraperitoneal injection of 4-OHT in mice. It is important to note that the optimal protocol can
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vary depending on the specific mouse strain, the target tissue, and the desired recombination

efficiency. Therefore, empirical optimization is often necessary.

Table 1: Dosage and Concentration

Parameter Value Notes
The dose may need to be
] adjusted based on the
Dosage 20 - 80 mg/kg body weight

efficiency of recombination and
potential toxicity.[1][3]

Stock Solution Concentration

20 - 100 mg/mL in Ethanol

A higher concentration stock
allows for smaller injection

volumes of the final solution.[2]

[4]

Final Injection Concentration

10 mg/mL

This is a commonly used

concentration for IP injections.

[1](31[5]

Table 2: Vehicle and Injection Parameters
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Parameter Value Notes
4-OHT is first dissolved in
ethanol and then diluted in oil.
[11[2][3][5] Other ails like
Vehicle Corn oil or Sunflower oil with peanut oil can also be used.[2]

Ethanol

An aqueous solvent using
Cremophor® EL has also been

described for IP injections.[6]

[7]

Injection Volume

100 pL

This is a typical volume for a 1
mg dose if the final

concentration is 10 mg/mL.[1]

[2]

Injection Frequency

Once daily for 1 to 7 days

The duration of injections is
dependent on the specific
transgenic mouse line and the
desired level of gene

recombination.[3]

Experimental Protocols

Materials:

e 4'-Hydroxytamoxifen (4-OHT) powder

» Ethanol (100%, non-denatured)

e Corn oil or Sunflower oil

 Sterile microcentrifuge tubes

» Sterile syringes (1 mL) and needles (21-gauge or 26-gauge)[2][8]

e Sonicator or vortexer

o Heating block or water bath
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Protocol 1: Preparation of 4-OHT Solution for Intraperitoneal Injection

This protocol describes the preparation of a 10 mg/mL 4-OHT solution in a corn oil/ethanol
vehicle.

e Prepare a 100 mg/mL Stock Solution:

o Dissolve 100 mg of 4-OHT powder in 1 mL of 100% ethanol in a sterile microcentrifuge
tube.[2]

o To aid dissolution, sonicate or vortex the solution. Heating at 55-60°C for approximately 15
minutes can also be beneficial.[3][4]

o Store this stock solution in small aliquots at -20°C, protected from light, to prevent
repeated freeze-thaw cycles.[1]

o Prepare the Final Injection Solution (10 mg/mL):

o Pre-warm the corn oil or sunflower oil to at least 37°C (65°C is also effective) to facilitate
mixing.[4]

o In a sterile tube, dilute the 100 mg/mL 4-OHT stock solution 1:10 with the pre-warmed oil.
For example, add 100 pL of the 4-OHT/ethanol stock to 900 pL of warm oil.[1][2]

o Vortex the solution thoroughly to ensure it is well-mixed. The final solution will contain 10%
ethanol.[4]

o Itis recommended to use the freshly prepared solution within a few hours.[1][3]
Protocol 2: Intraperitoneal Injection Procedure
e Animal Handling:

o Weigh the mouse to accurately calculate the required injection volume based on the
desired dosage.

o Gently restrain the mouse following institutionally approved animal handling protocols.
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e Injection:

o Draw the appropriate volume of the 10 mg/mL 4-OHT solution into a 1 mL syringe fitted
with a 21-gauge or 26-gauge needle.

o Locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent
puncture of the bladder or other internal organs.[2]

o Insert the needle at a shallow angle into the peritoneal cavity.

o Gently aspirate to ensure no fluid (e.g., blood or urine) is drawn into the syringe, which
would indicate improper needle placement.

o Slowly inject the solution.
o Withdraw the needle and return the mouse to its cage.
e Post-Injection Monitoring:

o Monitor the mouse for any adverse reactions following the injection, such as signs of
distress or peritonitis.[3] Repeated IP injections of oil-based vehicles can potentially lead
to sterile peritonitis.[2]

Mandatory Visualizations

Diagram 1: Mechanism of 4-OHT-Induced Cre-LoxP Recombination
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Caption: Mechanism of 4-OHT-induced Cre-loxP recombination.
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Diagram 2: Experimental Workflow for 4-OHT Administration
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Caption: General experimental workflow for 4-OHT administration.

Diagram 3: Signaling Pathway Affected by 4-Hydroxytamoxifen
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Caption: Signaling pathways modulated by 4'-Hydroxytamoxifen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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